2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)furan-3-carboxamide
• InChI: InChI=1S/C18H20N2O2S/c1-13-10-17(14(2)22-13)18(21)20(12-16-7-5-9-23-16)11-15-6-4-8-19(15)3/h4-10H,11-12H2,1-3H3
• InChI Key: JSXVENJFBSFMDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(CC2=CC=CN2C)CC3=CC=CS3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• CAS No.: 1251634-29-3

Description

2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.
BenchChem offers high-quality 2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide is a synthetic organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its effects on cell growth, monoclonal antibody production, and its structure-activity relationships (SAR).

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_2O_2S$, with a molecular weight of approximately 318.44 g/mol. Its structure features a furan ring, a thiophene moiety, and a pyrrole derivative, which are known to contribute to various biological activities.

Biological Activity Overview

Recent studies have indicated that this compound exhibits several significant biological activities:

• Monoclonal Antibody Production :
  • The compound has been shown to enhance the production of monoclonal antibodies (mAbs) in cell cultures. It does this by suppressing cell growth while increasing the specific glucose uptake rate and the intracellular ATP levels during mAb production processes . This suggests that it may improve the efficiency of bioprocesses in therapeutic antibody production.
• Inhibition of Galactosylation :
  • It has been observed that the compound can suppress galactosylation on mAbs, which is crucial for their therapeutic efficacy and stability. By controlling this glycosylation process, the compound may help maintain the quality attributes of therapeutic antibodies .
• Cell Viability and Productivity :
  • The structure-activity relationship studies indicate that derivatives of this compound can enhance cell-specific productivity without significantly compromising cell viability. For instance, the presence of 2,5-dimethylpyrrole within its structure was noted to be particularly effective in increasing productivity in batch cultures .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Monoclonal Antibody Production	Increases mAb yield while enhancing glucose uptake and ATP levels
Galactosylation Suppression	Reduces unwanted glycosylation on therapeutic antibodies
Cell Viability	Maintains high viability while improving productivity

Case Studies

One notable study involved the application of this compound in Chinese Hamster Ovary (CHO) cells, which are commonly used for producing therapeutic proteins. The results indicated that supplementation with this compound led to a significant increase in mAb production compared to control conditions. The study highlighted the importance of optimizing culture conditions and the potential for using this compound as an additive in biopharmaceutical manufacturing .

Structure-Activity Relationships

Understanding the structure-activity relationships (SAR) is crucial for optimizing the biological activity of compounds like 2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide. The following observations were made:

• Pyrrole Derivatives : The presence of 2,5-dimethylpyrrole was identified as a key structural component that enhances cellular productivity.
• Furan and Thiophene Moieties : These groups contribute to the overall pharmacological profile by potentially interacting with specific cellular targets or pathways.

Table 2: Structure-Activity Relationship Findings

Structural Component	Activity Effect	Reference
2,5-Dimethylpyrrole	Significant increase in cell-specific productivity
Furan Ring	Potential interaction with cellular receptors
Thiophene Moiety	May enhance solubility and bioavailability